Pyrrolidines
Pyrrolidines are a class of heterocyclic compounds characterized by the presence of a five-membered ring containing one nitrogen atom. Widely used in organic synthesis, these secondary amines exhibit unique chemical properties that make them versatile building blocks for various pharmaceuticals and agrochemicals. Pyrrolidines can be synthesized through several methods, including amidolysis of cyclic carbonates or ureides, as well as by the reduction of pyrroles. Their amine functionality allows for facile derivatization, making them valuable in the development of drugs targeting a wide range of biological pathways. Additionally, their hydrophilic nature and low toxicity contribute to their application in both drug design and functional materials.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Ethyl (pyrrolidin-1-ylcarbonothioyl)carbamate | 40398-26-3 | C8H14N2O2S |
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Ethyl 2-(pyrrolidin-2-yl)acetate | 5027-77-0 | C8H15NO2 |
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(3R)-4,4-dimethylpyrrolidin-3-ol hydrochloride | 1152110-88-7 | C6H13NO.HCl |
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(3S)-pyrrolidine-3-thiol;hydrochloride | 101394-37-0 | C4H9NS.HCl |
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2-[(3S)-pyrrolidin-3-yl]acetic acid | 122442-02-8 | C6H11NO2 |
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(R)-2-Pyrrolidineacetic acid Hydrochloride | 439918-59-9 | C6H12ClNO2 |
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[cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol | 848616-45-5 | C6H13NO2 |
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4-(trifluoromethyl)pyrrolidin-3-ylmethanamine | 1780262-30-7 | C6H11F3N2 |
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(3R)-3-(difluoromethyl)pyrrolidine | 1444103-50-7 | C5H9F2N |
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2-Pyrrolidinemethanamine, 4-methoxy-, (2S,4S)- | 1352343-40-8 | C6H14N2O |
Related Literature
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Victoria Dimakos,Mark S. Taylor Org. Biomol. Chem., 2021,19, 514-524
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Nayanmoni Gogoi,Shuvasree Sarkar,Supriya A. Patil,Soma Barman,Sanjay Pratihar,Satya Sundar Bhattacharya Environ. Sci.: Nano, 2021,8, 3042-3042
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Huei-Ing Wu,Gia-Her Cheng,Yi-Yun Wong,Chia-Min Lin Lab Chip, 2010,10, 647-653
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M. Berglund,P. D. P. Taylor J. Anal. At. Spectrom., 2002,17, 1368-1372
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10. MnO2 catalyzed formylation of amines and transamidation of amides under solvent-free conditions†Subhash L. Yedage,Denvert S. D'silva,Bhalchandra M. Bhanage RSC Adv., 2015,5, 80441-80449
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